1-benzyl-N-methyl-4-piperidinecarboxamide
Overview
Description
1-benzyl-N-methyl-4-piperidinecarboxamide, commonly known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It was first synthesized in the 1960s and has been extensively studied for its potential use in the treatment of various neurological disorders.
Mechanism of Action
The mechanism of action of 1-benzyl-N-methyl-4-piperidinecarboxamide involves its interaction with the dopamine transporter. It binds to the transporter and inhibits the reuptake of dopamine, which leads to an increase in dopamine levels in the synaptic cleft. This increase in dopamine levels is believed to be responsible for the therapeutic effects of 1-benzyl-N-methyl-4-piperidinecarboxamide.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-benzyl-N-methyl-4-piperidinecarboxamide include an increase in dopamine levels in the synaptic cleft, which leads to an improvement in motor function in Parkinson's disease patients. Additionally, it has been shown to have antidepressant and anxiolytic effects, which may be due to its interaction with the serotonin and norepinephrine transporters.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-benzyl-N-methyl-4-piperidinecarboxamide in lab experiments is its high affinity for the dopamine transporter, which makes it a useful tool for studying the dopamine system. Additionally, it has been shown to have a relatively low toxicity profile, which makes it safe for use in lab experiments. One of the limitations of using 1-benzyl-N-methyl-4-piperidinecarboxamide in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of 1-benzyl-N-methyl-4-piperidinecarboxamide. One direction is the development of more potent and selective dopamine transporter inhibitors for the treatment of Parkinson's disease. Another direction is the investigation of the antidepressant and anxiolytic effects of 1-benzyl-N-methyl-4-piperidinecarboxamide and its potential use in the treatment of depression and anxiety. Additionally, the potential use of 1-benzyl-N-methyl-4-piperidinecarboxamide in the treatment of other neurological disorders such as schizophrenia and addiction warrants further investigation.
Conclusion:
In conclusion, 1-benzyl-N-methyl-4-piperidinecarboxamide is a chemical compound that has been extensively studied for its potential use in the treatment of various neurological disorders. Its mechanism of action involves its interaction with the dopamine transporter, which leads to an increase in dopamine levels in the synaptic cleft. It has been shown to have therapeutic effects in Parkinson's disease, depression, and anxiety. While there are advantages and limitations to using 1-benzyl-N-methyl-4-piperidinecarboxamide in lab experiments, there are several future directions for its study, including the development of more potent and selective dopamine transporter inhibitors and the investigation of its potential use in the treatment of other neurological disorders.
Scientific Research Applications
1-benzyl-N-methyl-4-piperidinecarboxamide has been extensively studied for its potential use in the treatment of various neurological disorders such as Parkinson's disease, depression, and anxiety. It has been shown to have a high affinity for the dopamine transporter, which makes it a potential candidate for the treatment of Parkinson's disease. Additionally, it has been shown to have antidepressant and anxiolytic effects, which makes it a potential candidate for the treatment of depression and anxiety.
properties
IUPAC Name |
1-benzyl-N-methylpiperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O/c1-15-14(17)13-7-9-16(10-8-13)11-12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKQRPOKJNOOUIN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1CCN(CC1)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.